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Introduction

The extraction of uranium from seawater is a promising avenue for securing a sustainable
supply of nuclear fuel. While various adsorbent materials have been explored, this document
focuses on the application of diallyl oxalate (DAOX) for this purpose. Recent research has
demonstrated the potential of grafting DAOx onto polymeric substrates to create effective
adsorbents for uranium uptake from marine environments. The oxalate functional group, with
its negative charge at the pH of seawater, is hypothesized to facilitate the binding of the
positively charged uranyl ion (UO22%). This document provides a summary of the available data
and detailed protocols based on published research.

Data Presentation

The following table summarizes the quantitative data from a study on the removal of uranium
from spiked seawater using nylon 6 fabrics grafted with diallyl oxalate. The percentage of
uranium removed is shown as a function of the degree of grafting (DoG) at two different initial
uranium concentrations.
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Degree of Grafting (DoG)
(%)

Initial Uranium .
. Uranium Removed (%)
Concentration (mg/L)

5 1.0 ~20
10 1.0 ~35
15 1.0 ~45
20 1.0 ~50
5 0.2 ~25
10 0.2 ~40
15 0.2 ~50
20 0.2 ~55

Note: The data presented is an approximation based on graphical representations in the cited

literature and is intended for illustrative purposes.

Experimental Protocols

This section details the methodologies for the key experiments involving the application of

diallyl oxalate in uranium removal from seawater.

Preparation of Diallyl Oxalate-Grafted Adsorbent

This protocol describes the grafting of diallyl oxalate onto a nylon 6 fabric substrate using

electron beam or gamma radiation.

Materials:

Nylon 6 fabric

Diallyl oxalate (DAOX)

Deionized water

Surfactant (e.g., TWEEN® 20) (for agueous dispersion method)
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e Nitrogen gas (N20)

» Electron beam accelerator or Gamma radiation source

Procedure:

a) Solvent-Free Grafting:

» Immerse a pre-weighed sample of nylon 6 fabric in pure liquid diallyl oxalate.

o Expose the immersed fabric to electron beam or gamma radiation. The radiation dose will
influence the degree of grafting.

 After irradiation, thoroughly wash the fabric to remove any unreacted monomer.
o Dry the grafted fabric to a constant weight.

o Calculate the Degree of Grafting (DoG) using the following formula: DoG (%) = [(W_f-W_i)/
W_i] * 100 where W _f is the final weight of the grafted fabric and W _i is the initial weight of
the fabric.

b) Aqueous Dispersion Grafting:

» Prepare a surfactant-stabilized dispersion of diallyl oxalate in water. A typical concentration
might be 0.11 M DAOXx with 4.5 x 10-3 M TWEEN® 20.

o Saturate the aqueous mixture with N2O gas.
e Immerse the nylon 6 fabric in the dispersion.
o Expose the fabric and dispersion to electron beam or gamma radiation.

o Follow steps 3-5 from the solvent-free method for washing, drying, and calculating the DoG.

Uranium Removal from Spiked Seawater

This protocol outlines the procedure for testing the uranium adsorption capacity of the diallyl
oxalate-grafted fabric.
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Materials:

Diallyl oxalate-grafted nylon 6 fabric of known DoG
e Natural seawater

o Uranyl acetate (or other soluble uranium salt)

e Rotary agitator

¢ Inductively Coupled Plasma Mass Spectrometry (ICP-MS) or other suitable analytical
instrument for uranium concentration measurement.

Procedure:

o Prepare spiked seawater solutions by dissolving a known amount of uranyl acetate in natural
seawater to achieve the desired initial uranium concentrations (e.g., 0.2 mg/L and 1.0 mg/L).

e Place a pre-weighed sample (e.g., ~30 mg) of the diallyl oxalate-grafted fabric into a
container with a known volume (e.g., 10 mL) of the spiked seawater.

e Seal the containers and place them on a rotary agitator.

» Rotate the samples at a constant speed (e.g., 30 rpm) for a specified period (e.g., 7 days) to
allow for uranium uptake.

 After the contact period, remove the fabric from the solution.
e Analyze the initial and final uranium concentrations in the seawater samples using ICP-MS.
o Calculate the percentage of uranium removed from the solution.

Visualizations
Experimental Workflow for Uranium Removal

The following diagram illustrates the key steps in the experimental process for preparing the
diallyl oxalate-grafted adsorbent and testing its uranium removal efficiency.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b1618031?utm_src=pdf-body
https://www.benchchem.com/product/b1618031?utm_src=pdf-body
https://www.benchchem.com/product/b1618031?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1618031?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

-

Nylon 6 Fabric

Adsorbent Preparation

Diallyl Oxalate

Radiation Grafting
(e-beam or gamma)

Washing & Drying

DAOXx-Grafted Fabric

~

-

[Uraniurn Adsorption Test\

Spiked Seawater
(Known U conc.)

7-Day Rotation

ICP-MS Analysis
of Water Sample
(Calculate % U RemovaD

J

Click to download full resolution via product page

Experimental workflow for uranium removal.

Proposed Mechanism of Uranium Binding
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The following diagram illustrates the proposed binding mechanism between the uranyl ion
(UO22*) and the oxalate groups grafted onto the polymer surface. At the slightly alkaline pH of
seawater (~8.1), the oxalate groups are deprotonated, resulting in a negatively charged surface
that attracts the positively charged uranyl ions.
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Proposed uranyl ion binding mechanism.

 To cite this document: BenchChem. [Application of Diallyl Oxalate in Uranium Removal from
Seawater: Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1618031#application-of-diallyl-oxalate-in-uranium-
removal-from-seawater]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt
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